Cas no 2096329-63-2 ((4-BOC-Amino)-2,5-dimethylphenylboronic acid)

(4-BOC-Amino)-2,5-dimethylphenylboronic acid structure
2096329-63-2 structure
Product Name:(4-BOC-Amino)-2,5-dimethylphenylboronic acid
CAS No:2096329-63-2
MF:C13H20BNO4
MW:265.11320400238
MDL:MFCD19684103
CID:4637768
Update Time:2023-08-10

(4-BOC-Amino)-2,5-dimethylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • (4-BOC-Amino)-2,5-dimethylphenylboronic acid
    • V9959
    • (4-((tert-Butoxycarbonyl)amino)-2,5-dimethylphenyl)boronic acid
    • [2,5-dimethyl-4-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]boronic acid
    • MDL: MFCD19684103
    • Inchi: 1S/C13H20BNO4/c1-8-7-11(9(2)6-10(8)14(17)18)15-12(16)19-13(3,4)5/h6-7,17-18H,1-5H3,(H,15,16)
    • InChI Key: IRTMEXWRJSQXPE-UHFFFAOYSA-N
    • SMILES: O(C(NC1C=C(C)C(B(O)O)=CC=1C)=O)C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 316
  • Topological Polar Surface Area: 78.8

(4-BOC-Amino)-2,5-dimethylphenylboronic acid Pricemore >>

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